Cas no 1521893-92-4 (N4-(2-Methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine)

• Product Name: N4-(2-Methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine
• CAS No: 1521893-92-4
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5048003
• Update Time: 2025-07-02

N4-(2-Methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2-methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine
• 4-N-(2-methoxyethyl)-6-N,2-dimethylpyrimidine-4,6-diamine
• N4-(2-Methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine

• Inchi： 1S/C9H16N4O/c1-7-12-8(10-2)6-9(13-7)11-4-5-14-3/h6H,4-5H2,1-3H3,(H2,10,11,12,13)
• InChI Key： SDZDKBATFNLIOE-UHFFFAOYSA-N
• SMILES： O(C)CCNC1C=C(NC)N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 156
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N4-(2-Methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine

Comprehensive Overview of N4-(2-Methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine (CAS No. 1521893-92-4)

N4-(2-Methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine (CAS No. 1521893-92-4) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxyethyl and dimethylamine substituents, exhibits potential applications in drug discovery and material science. Researchers are increasingly interested in its molecular interactions due to its structural resemblance to bioactive scaffolds found in kinase inhibitors and antimicrobial agents.

The compound's pyrimidine core serves as a versatile building block in medicinal chemistry, aligning with current trends in fragment-based drug design (FBDD). Its hydrogen-bonding capacity and moderate lipophilicity make it particularly valuable for optimizing drug-like properties, addressing common challenges in bioavailability enhancement. Recent studies suggest potential utility in developing selective enzyme modulators, with particular interest in its application for metabolic disorder therapeutics.

From a synthetic chemistry perspective, 1521893-92-4 represents an interesting case study in regioselective amination strategies. The presence of both N4 and N6 positions allows for diverse functionalization patterns, making it valuable for structure-activity relationship (SAR) studies. Current literature highlights its use in developing next-generation heterocyclic compounds, particularly in the context of cancer research and neurodegenerative disease targets.

The compound's physicochemical properties have been extensively characterized, showing optimal solubility in polar organic solvents and pH-dependent stability. These characteristics make it suitable for various formulation development applications. Recent patent analyses reveal growing interest in its incorporation into prodrug systems and targeted delivery platforms, particularly for improving blood-brain barrier penetration.

In the context of green chemistry initiatives, researchers are exploring sustainable synthesis routes for N4-(2-Methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine. Modern approaches focus on catalytic amination methods and atom-economical transformations, addressing industry demands for environmentally friendly production processes. The compound's structural features also make it a candidate for biocatalytic modification studies.

Analytical characterization of CAS 1521893-92-4 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity and precise structural configuration, essential for quality control in research applications. Recent advancements in computational chemistry have enabled more accurate prediction of its molecular interactions and binding affinities.

The commercial availability of N4-(2-Methoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends indicate growing demand for custom derivatives and isotope-labeled versions of this compound, particularly for mechanistic studies and metabolic tracing applications.

Future research directions for this compound include exploration of its polypharmacological potential and investigation of its structure-property relationships in different biological contexts. The scientific community continues to uncover new applications for this versatile heterocyclic amine, particularly in the development of precision medicine approaches and personalized therapeutics.